Cas no 1782479-32-6 ((5,5-dimethyl-3-piperidyl)methanol)

• Product Name: (5,5-dimethyl-3-piperidyl)methanol
• CAS No: 1782479-32-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5290773
• Update Time: 2026-03-10

(5,5-dimethyl-3-piperidyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 5,5-dimethyl-
• (5,5-Dimethyl-piperidin-3-yl)-methanol
• (5,5-dimethyl-3-piperidyl)methanol

• Inchi： 1S/C8H17NO/c1-8(2)3-7(5-10)4-9-6-8/h7,9-10H,3-6H2,1-2H3
• InChI Key： SOYCTOBKYIESAT-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)CC(CO)C1

Additional information on (5,5-dimethyl-3-piperidyl)methanol

Introduction to (5,5-Dimethyl-3-piperidyl)methanol (CAS No. 1782479-32-6)

(5,5-Dimethyl-3-piperidyl)methanol (CAS No. 1782479-32-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (5,5-dimethyl-3-piperidyl)methanol is defined by a piperidine ring with two methyl groups at the 5-position and a hydroxymethyl group at the 3-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have explored the biological activities of (5,5-dimethyl-3-piperidyl)methanol. One notable area of research is its potential as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant activity as a positive allosteric modulator of GABAA receptors. This finding suggests that (5,5-dimethyl-3-piperidyl)methanol could be a valuable lead compound for the development of anxiolytic and anticonvulsant drugs.

In addition to its receptor-modulating properties, (5,5-dimethyl-3-piperidyl)methanol has also been investigated for its potential neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these effects is thought to involve the inhibition of oxidative stress and the promotion of neurotrophic factor expression.

The pharmacokinetic profile of (5,5-dimethyl-3-piperidyl)methanol has also been studied in detail. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in therapeutic settings.

Safety and toxicity assessments are crucial for any potential drug candidate. In vitro and in vivo studies have shown that (5,5-dimethyl-3-piperidyl)methanol has a low toxicity profile at therapeutic concentrations. However, further long-term safety studies are necessary to fully evaluate its safety margin and potential side effects.

The synthetic route for producing (5,5-dimethyl-3-piperidyl)methanol is well-established and can be efficiently scaled up for commercial production. The process typically involves several steps, including the formation of the piperidine ring and subsequent functional group modifications. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, reducing the environmental impact of large-scale production.

In conclusion, (5,5-dimethyl-3-piperidyl)methanol (CAS No. 1782479-32-6) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in the treatment of neurological disorders and other medical conditions make it an exciting area of ongoing research. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic possibilities and contribute to the advancement of medicinal chemistry.